Cas no 294659-27-1 (1,3-Dioxolane-4-carboxylicacid, 2,2-dimethyl-5-oxo-, (4S)-)

• Product Name: 1,3-Dioxolane-4-carboxylicacid, 2,2-dimethyl-5-oxo-, (4S)-
• CAS No: 294659-27-1
• MF: C₆H₈O₅
• MW: 160.124722480774
• CID: 249162
• PubChem ID: 45084952
• Update Time: 2025-04-19

1,3-Dioxolane-4-carboxylicacid, 2,2-dimethyl-5-oxo-, (4S)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-4-carboxylicacid, 2,2-dimethyl-5-oxo-, (4S)-
• 1,3-Dioxolane-4-carboxylicacid,2,2-dimethyl-5-oxo-,(4S)-(9CI)
• (4S)-2,2-Dimethyl-5-oxo-1,3-dioxolane-4-carboxylic acid
• SCHEMBL7440481
• 294659-27-1
• DTXSID80665772

• Inchi： 1S/C6H8O5/c1-6(2)10-3(4(7)8)5(9)11-6/h3H,1-2H3,(H,7,8)/t3-/m0/s1
• InChI Key： GQSBSTKUXFIDSL-VKHMYHEASA-N
• SMILES： O1[C@@H](C(=O)O)C(=O)OC1(C)C

Computed Properties

• Exact Mass: 160.03714
• Monoisotopic Mass: 160.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8A^2
• XLogP3: 0.8

Experimental Properties

• PSA: 72.83